![molecular formula C21H19Cl2OP B3043195 3-Chloro-2-oxopropyl triphenylphosphonium chloride CAS No. 78114-46-2](/img/structure/B3043195.png)
3-Chloro-2-oxopropyl triphenylphosphonium chloride
Overview
Description
3-Chloro-2-oxopropyl triphenylphosphonium chloride is a chemical compound with the molecular formula C21H19Cl2OP and a molecular weight of 389.25 . It is also known by other names such as Phosphonium, (3-chloro-2-oxopropyl)triphenyl-, chloride (1:1); (3-Chloroacetonyl)triphenylphosphonium chloride; Phosphonium, (3-chloro-2-oxopropyl)triphenyl-, monochloride; Phosphonium, (3-chloroacetonyl)triphenyl-, chloride .
Molecular Structure Analysis
The molecular structure of this compound consists of a phosphonium center bonded to three phenyl groups and a 3-chloro-2-oxopropyl group . The InChI key for this compound is HLQOHQLJKMAQPH-UHFFFAOYSA-M .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can be used in the preparation of cyclic amidine-based inhibitors of ß-secretase (BACE-1), Wittig reactions, dehydrochlorination, and alkylation reactions .Scientific Research Applications
Synthesis of Organic Compounds
- This compound is utilized in the synthesis of (Z)-1,3-enynes, (Z,Z)-1-chloro-1,3-dienes, and 1,3-diynes, offering high yields and stereospecificities. This is achieved through its reaction with aldehydes, forming trichloromethylated (Z)-olefins (Karatholuvhu & Fuchs, 2004).
Protection of Alkyl 4-Halo-3-Oxobutanoates
- It's used in protecting alkyl 4-bromo and 4-chloro-3-oxobutanoates as trimethylsilyl enol ethers. This process involves the reaction of bromo(silyl enol ether) esters with triphenylphosphine, forming (3-alkoxycarbonyl-2-oxopropyl)triphenylphosphonium salts (Moorhoff, 1997).
Generation of Heterocyclic Salts
- The compound exhibits unconventional reactivity with epichlorohydrin, leading to the formation of heterocyclic salts like ((1,4-dioxane-2,5-diyl)-bis-(methylene))-bis-(triphenylphosphonium) chloride. This process involves dimerization and generation of a 1,4-dioxane derivative (Mannu et al., 2021).
Synthesis of μ-Nitridobis(Triphenylphosphonium) Chloride
- A synthesis method involves chlorination of triphenylphosphine by PCl5, followed by reaction with NH2OH·HCl, producing μ-nitrido(triphenylphosphonium) chloride (Kukushkin & Moiseev, 1990).
Synthesis of Optically Active Glycine Derivatives
- It's used in the Wittig Reaction with N-Protected 3-(Triphenylphosphonio)alaninates for synthesizing optically active (E)-(2-Arylvinyl)glycine derivatives (Itaya et al., 1993).
Preparation of Triphenylphosphonium Salts
- The compound is involved in the preparation of triphenylphosphonium salts, essential intermediates in organometallic chemistry. For instance, it's used in the synthesis of triphenylphosphonopropionbetainetriorganotin(IV) salts (Ng & Zuckerman, 1982).
Safety and Hazards
The compound is classified as an Eye Irritant (category 2), Skin Irritant (category 2), and may cause respiratory irritation (STOT SE 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves should be used .
properties
IUPAC Name |
(3-chloro-2-oxopropyl)-triphenylphosphanium;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClOP.ClH/c22-16-18(23)17-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-15H,16-17H2;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLQOHQLJKMAQPH-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[P+](CC(=O)CCl)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19Cl2OP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13605-65-7 | |
Record name | 3-Chloro-2-oxopropyl triphenylphosphonium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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